Cas no 72338-57-9 (1H-Imidazole-1-butanoic acid, ethyl ester)

• Product Name: 1H-Imidazole-1-butanoic acid, ethyl ester
• CAS No: 72338-57-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1116602
• PubChem ID: 3055389
• Update Time: 2025-04-20

1H-Imidazole-1-butanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanoic acid, ethyl ester
• ethyl 4-imidazol-1-ylbutanoate
• 1-Subsituted 1H-imidazole,18
• 4-imidazol-1-yl-butyric acid ethyl ester
• ethyl 1H-imidazol-1-yl-butanoate
• ethyl 4-(1H-imidazol-1-yl)butanoate
• ethyl 4-(1-imidazolyl)butyrate
• ethyl 4-(imidazol-1-yl)butyrate
• Imidazole-1-butyric acid,ethyl ester
• Imidazole-1-butyric acid, ethyl ester
• Ethyl 1H-imidazol-1-ylbutanoate
• DTXSID80222667
• 72338-57-9
• SCHEMBL941695
• BRN 0517443
• 1-Subsituted 1H-imidazole, 18
• BDBM84681
• RDNHWIOBCYOAMM-UHFFFAOYSA-N

• Inchi： 1S/C9H14N2O2/c1-2-13-9(12)4-3-6-11-7-5-10-8-11/h5,7-8H,2-4,6H2,1H3
• InChI Key： RDNHWIOBCYOAMM-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.22640